Cas no 2020271-78-5 ((4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone)

(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone is a heterocyclic compound featuring both piperidine and tetrahydrofuran moieties, linked via a carbonyl group. This structure imparts unique physicochemical properties, making it a versatile intermediate in pharmaceutical and organic synthesis. The hydroxyethyl side chain enhances solubility in polar solvents, while the tetrahydrofuran ring contributes to conformational flexibility, potentially improving binding affinity in drug design. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for applications requiring precise molecular interactions. The compound’s stability under mild conditions further supports its utility in multi-step synthetic routes. Careful handling is advised due to potential reactivity of the carbonyl and hydroxyl functional groups.
(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone structure
2020271-78-5 structure
Product Name:(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone
CAS No:2020271-78-5
MF:C12H21NO3
MW:227.300043821335
CID:5721574
PubChem ID:121200493
Update Time:2025-08-04

(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone
    • AKOS026708306
    • [4-(2-hydroxyethyl)piperidin-1-yl]-(oxolan-2-yl)methanone
    • F1907-3623
    • starbld0033829
    • 2020271-78-5
    • Methanone, [4-(2-hydroxyethyl)-1-piperidinyl](tetrahydro-2-furanyl)-
    • Inchi: 1S/C12H21NO3/c14-8-5-10-3-6-13(7-4-10)12(15)11-2-1-9-16-11/h10-11,14H,1-9H2
    • InChI Key: YNJHTTUKKNXDQW-UHFFFAOYSA-N
    • SMILES: O1CCCC1C(N1CCC(CCO)CC1)=O

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 410.2±30.0 °C at 760 mmHg
  • Flash Point: 201.9±24.6 °C
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C
  • pka: 15.10±0.10(Predicted)

(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone Security Information

(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone Pricemore >>

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Additional information on (4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone

Comprehensive Overview of (4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone (CAS No. 2020271-78-5)

(4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone, with the CAS number 2020271-78-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a piperidine ring with a tetrahydrofuran moiety, making it a versatile intermediate in drug discovery and material science. Its unique structure, featuring both hydroxyethyl and methanone functional groups, enables diverse applications in medicinal chemistry, particularly in the design of bioactive molecules targeting neurological and metabolic disorders.

The compound’s hybrid heterocyclic framework aligns with current trends in drug development, where researchers prioritize scaffolds that enhance bioavailability and target specificity. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR modulators, addressing high-demand therapeutic areas like oncology and inflammation. Additionally, its solubility properties and stability under physiological conditions make it a candidate for formulation optimization—a hot topic in preclinical research.

From a synthetic chemistry perspective, 2020271-78-5 exemplifies advancements in green chemistry and catalytic transformations. Its preparation often involves microwave-assisted synthesis or flow chemistry techniques, reducing waste and energy consumption—an eco-friendly approach highly valued in modern labs. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a frequent query among quality control professionals.

Beyond pharmaceuticals, this compound’s tetrahydrofuran-derived ketone segment has applications in polymer science, particularly in designing biodegradable materials. As sustainability gains traction, industries explore such derivatives to replace petroleum-based additives. Searches for “piperidine-tetrahydrofuran hybrids” or “CAS 2020271-78-5 applications” reflect growing interest in these cross-disciplinary uses.

In summary, (4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-2-yl)methanone represents a nexus of innovation across multiple scientific domains. Its relevance to drug discovery, sustainable chemistry, and material engineering ensures continued research momentum, answering pressing questions about efficiency and environmental impact in chemical synthesis.

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